1-(4-((3,5-Dimethylisoxazol-4-yl)methyl)piperazin-1-yl)-2-((4-fluorophenyl)thio)ethanone hydrochloride
Description
1-(4-((3,5-Dimethylisoxazol-4-yl)methyl)piperazin-1-yl)-2-((4-fluorophenyl)thio)ethanone hydrochloride is a useful research compound. Its molecular formula is C18H23ClFN3O2S and its molecular weight is 399.91. The purity is usually 95%.
BenchChem offers high-quality 1-(4-((3,5-Dimethylisoxazol-4-yl)methyl)piperazin-1-yl)-2-((4-fluorophenyl)thio)ethanone hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-((3,5-Dimethylisoxazol-4-yl)methyl)piperazin-1-yl)-2-((4-fluorophenyl)thio)ethanone hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial and Antifungal Activities
A study explored the synthesis of azole-containing piperazine derivatives, including compounds similar to 1-(4-((3,5-Dimethylisoxazol-4-yl)methyl)piperazin-1-yl)-2-((4-fluorophenyl)thio)ethanone hydrochloride. These compounds demonstrated moderate to significant in vitro antibacterial and antifungal activities. The results indicated that certain derivatives showed remarkable and broad-spectrum antimicrobial efficacy with minimal inhibitory concentration (MIC) values ranging from 3.1 to 25 μg/mL (Gan, Fang, & Zhou, 2010).
Hypolipidemic Activity
Another study synthesized a series of heterocyclic compounds, including ones structurally related to the mentioned chemical. One such compound demonstrated potent activity in lowering serum lipid levels, being 100 times more potent than clofibrate, a known hypolipidemic agent (Ashton et al., 1984).
Antipsychotic Activity
Research on biphenyl moiety linked with aryl piperazine, including derivatives of the specified compound, showed considerable anti-dopaminergic and anti-serotonergic activity in behavioral models, indicating potential antipsychotic properties (Bhosale et al., 2014).
Imaging of Fatty Acid Amide Hydrolase in Brain
A novel positron emission tomography (PET) radiotracer structurally similar to the compound showed high binding affinity for fatty acid amide hydrolase (FAAH) in rat brain. This indicates potential applications in in vivo visualization of FAAH in living brains (Shimoda et al., 2015).
properties
IUPAC Name |
1-[4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl]-2-(4-fluorophenyl)sulfanylethanone;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22FN3O2S.ClH/c1-13-17(14(2)24-20-13)11-21-7-9-22(10-8-21)18(23)12-25-16-5-3-15(19)4-6-16;/h3-6H,7-12H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OJRMWVOUOOEESR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CN2CCN(CC2)C(=O)CSC3=CC=C(C=C3)F.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23ClFN3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-((3,5-Dimethylisoxazol-4-yl)methyl)piperazin-1-yl)-2-((4-fluorophenyl)thio)ethanone hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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